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Compound of Interest

Compound Name: 4-Phenylthiosemicarbazide

Cat. No.: B147422 Get Quote

An In-depth Technical Guide to 4-
Phenylthiosemicarbazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-phenylthiosemicarbazide, a

versatile compound with significant applications in medicinal chemistry and drug development.

This document details its chemical properties, synthesis, and diverse biological activities,

offering valuable insights for professionals in the field.

Physicochemical Properties
4-Phenylthiosemicarbazide is a white to light yellow crystalline powder.[1] Its core structure

consists of a phenyl group attached to a thiosemicarbazide moiety. The key physicochemical

properties are summarized in the table below.
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Property Value References

Molecular Formula C₇H₉N₃S [2][3][4]

Linear Formula C₆H₅NHCSNHNH₂

Molecular Weight 167.23 g/mol [1][2][3][4]

Melting Point 138-141 °C [1][2][3]

Appearance
White to light yellow crystalline

powder
[1]

CAS Number 5351-69-9 [3][4]

Synthesis and Derivatization
The most common laboratory synthesis of 4-phenylthiosemicarbazide involves the reaction of

phenyl isothiocyanate with hydrazine hydrate. This straightforward and efficient method

produces the target compound in high yield.

Reaction Setup: Dissolve phenyl isothiocyanate in a suitable solvent, such as ethanol, in a

round-bottomed flask.

Addition of Hydrazine: Slowly add hydrazine hydrate to the solution at room temperature with

continuous stirring.

Reaction: Allow the reaction to proceed for several hours. The product will precipitate out of

the solution.

Isolation: Collect the precipitate by filtration.

Purification: Wash the collected solid with a cold solvent (e.g., ethanol) to remove any

unreacted starting materials. The product can be further purified by recrystallization from

ethanol.

Another documented method involves the reaction of a solution of ammonium

phenyldithiocarbazinate with an aqueous solution of hydrazine sulfate and a caustic potash

solution. The mixture is heated, and upon cooling, 4-phenylthiosemicarbazide precipitates.[5]
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The following diagram illustrates a generalized workflow for the synthesis of 4-
phenylthiosemicarbazide and its subsequent derivatization into thiosemicarbazones, which

are key intermediates for various heterocyclic compounds.
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Synthesis and Derivatization Workflow

Biological Activity and Mechanism of Action
4-Phenylthiosemicarbazide and its derivatives exhibit a broad spectrum of biological

activities, making them attractive scaffolds for drug discovery. These activities include

antibacterial, antifungal, anticancer, and anthelmintic properties.[1][6][7] Thiosemicarbazides

are considered potent intermediates for the synthesis of pharmaceutical and bioactive

materials.[6][8]
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The mechanism of action for some derivatives has been linked to the inhibition of key enzymes.

For instance, in anti-inflammatory research, certain derivatives have been shown to inhibit

COX-1 and COX-2 enzymes.[6] In the context of anticancer applications, some thiazole hybrids

of 4-phenylthiosemicarbazide have been found to inhibit the PI3Kα enzyme, which in turn

affects downstream signaling pathways critical for cell growth and survival.[6]

Below is a simplified diagram illustrating a potential mechanism of action for anticancer

derivatives of 4-phenylthiosemicarbazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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